4-(6-(5-(1,3,4-thiadiazol-2-yl)-1H-indol-3-yl)pyridin-2-yl)morpholine

• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-[6-[5-(1,3,4-thiadiazol-2-yl)-1H-indol-3-yl]pyridin-2-yl]morpholine
• InChI: InChI=1S/C19H17N5OS/c1-2-17(22-18(3-1)24-6-8-25-9-7-24)15-11-20-16-5-4-13(10-14(15)16)19-23-21-12-26-19/h1-5,10-12,20H,6-9H2
• InChI Key: RRHZICZHWYWVEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC(=N2)C3=CNC4=C3C=C(C=C4)C5=NN=CS5

Description

4-(6-(5-(1,3,4-thiadiazol-2-yl)-1H-indol-3-yl)pyridin-2-yl)morpholine is a useful research compound. Its molecular formula is C19H17N5OS and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 3-(6-morpholinopyridin-2-yl)-5-(1,3,4-thiadiazol-2-yl)-1H-indole-1-carboxylate (86.0 mg, 0.186 mmol) in DCM (1.0 mL) was added TFA (1.0 mL) and the reaction was stirred at RT for 1 h, then solvent was removed. The residue was diluted with DCM (60 mL) and washed with sat. NaHCO3, dried, filtered and concentrated. The residue was purified with RP-HPLC to give 4-(6-(5-(1,3,4-thiadiazol-2-yl)-1H-indol-3-yl)pyridin-2-yl)morpholine (34.0 mg, 0.094 mmol, 50.4%) as a yellow solid. MS (ESI, pos. ion) m/z: 364 (M+1). 1H NMR (400 MHz, DMSO-d6) δ ppm 11.78 (1H, br. s.), 9.52 (1H, s), 9.17 (1H, d, J=1.4 Hz), 8.16 (1H, d, J=2.5 Hz), 7.92 (1H, dd, J=8.6, 1.6 Hz), 7.53-7.65 (2H, m), 7.24 (1H, d, J=7.6 Hz), 6.66 (1H, d, J=8.4 Hz), 3.78-3.90 (4H, m), 3.57-3.69 (4H, m).